Cas no 1261960-16-0 (5-(2-Chloro-5-methoxyphenyl)-2-methoxynicotinic acid)

• Product Name: 5-(2-Chloro-5-methoxyphenyl)-2-methoxynicotinic acid
• CAS No: 1261960-16-0
• MF: C₁₄H₁₂ClNO₄
• MW: 293.702383041382
• MDL: MFCD18317974
• CID: 2766172
• PubChem ID: 53223896
• Update Time: 2025-08-05

5-(2-Chloro-5-methoxyphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-5-methoxyphenyl)-2-methoxynicotinic acid, 95%
• 1261960-16-0
• 5-(2-CHLORO-5-METHOXYPHENYL)-2-METHOXYNICOTINIC ACID
• MFCD18317974
• DTXSID90687925
• 5-(2-Chloro-5-methoxyphenyl)-2-methoxynicotinic acid

• MDL： MFCD18317974
• Inchi： 1S/C14H12ClNO4/c1-19-9-3-4-12(15)10(6-9)8-5-11(14(17)18)13(20-2)16-7-8/h3-7H,1-2H3,(H,17,18)
• InChI Key： ALYKFSKIYJGJEI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=NC(=C(C(=O)O)C=1)OC)OC

Computed Properties

• Exact Mass: 293.0454856Da
• Monoisotopic Mass: 293.0454856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2-Chloro-5-methoxyphenyl)-2-methoxynicotinic acid

5-(2-Chloro-5-methoxyphenyl)-2-methoxynicotinic Acid: A Comprehensive Overview

The compound with CAS No. 1261960-16-0, known as 5-(2-Chloro-5-methoxyphenyl)-2-methoxynicotinic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a nicotinic acid backbone with a substituted phenyl group. The presence of the chlorine and methoxy substituents on the phenyl ring introduces interesting electronic and steric effects, making this compound a valuable subject for both fundamental research and practical applications.

Recent studies have highlighted the potential of 5-(2-Chloro-5-methoxyphenyl)-2-methoxynicotinic acid in drug discovery. Researchers have explored its role as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. The compound's ability to modulate cellular signaling pathways has been extensively investigated, with promising results in preclinical models of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

From a synthetic perspective, the preparation of 5-(2-Chloro-5-methoxyphenyl)-2-methoxynicotinic acid involves a series of carefully optimized reactions. The synthesis typically begins with the preparation of the substituted phenol derivative, followed by nucleophilic aromatic substitution or coupling reactions to introduce the nicotinic acid moiety. Recent advancements in catalytic methods have enabled higher yields and improved purity, making this compound more accessible for large-scale studies.

The pharmacokinetic properties of 5-(2-Chloro-5-methoxyphenyl)-2-methoxynicotinic acid have been a focal point of recent research. Studies conducted in animal models suggest that this compound exhibits moderate bioavailability and favorable distribution profiles. Its ability to cross the blood-brain barrier has raised hopes for its potential application in treating central nervous system disorders. However, further investigations are required to fully understand its pharmacodynamic interactions and long-term safety profile.

In terms of environmental impact, 5-(2-Chloro-5-methoxyphenyl)-2-methoxynicotinic acid has been shown to degrade under specific conditions, reducing concerns about its persistence in ecosystems. This property aligns with growing global efforts to develop sustainable chemical compounds that minimize ecological footprint.

Looking ahead, the future of 5-(2-Chloro-5-methoxyphenyl)-2-methoxynicotinic acid lies in its potential to serve as a versatile building block for advanced materials. Its unique electronic properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Collaborative efforts between chemists and engineers are expected to unlock new possibilities for this compound in cutting-edge technologies.

In conclusion, 5-(2-Chloro-5-methoxyphenyl)-2-methoxynicotinic acid is a multifaceted compound with immense potential across diverse scientific domains. Its structural complexity, coupled with its intriguing chemical properties, positions it as a key player in advancing both theoretical understanding and practical innovations. As research continues to unfold, this compound is poised to make significant contributions to the fields of medicine, materials science, and beyond.